2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H11ClN2O3/c19-14-8-10(16(22)15-13(14)6-3-7-20-15)9-21-17(23)11-4-1-2-5-12(11)18(21)24/h1-8,22H,9H2
• InChI Key: ZPSCQRPCVIBHLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC(=C4C=CC=NC4=C3O)Cl
• Molecular Formula: C18H11ClN2O3
• DSSTOX Substance ID: DTXSID50367094
• Molecular Weight: 338.7 g/mol
• CAS No.: 61627-00-7

Description

2-[(5-Chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione is a halogenated phthalimide derivative featuring a quinolinylmethyl substituent. Its synthesis typically involves the condensation of 4,5-dichlorophthalic acid with 8-aminoquinoline derivatives under specific reaction conditions . The compound’s core structure includes an isoindole-1,3-dione scaffold, substituted at the 2-position with a 5-chloro-8-hydroxyquinolinyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the quinoline derivative, followed by its functionalization to introduce the chloro and hydroxy groups. The final step involves the formation of the isoindole moiety through cyclization reactions under specific conditions such as the use of methanesulfonic acid under reflux .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like ammonia or thiols. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions include various substituted quinoline and isoindole derivatives, which can be further functionalized for specific applications .

Scientific Research Applications

2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its therapeutic potential in treating various diseases, including infections and cancer.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets. The quinoline moiety can intercalate with DNA, disrupting its function and leading to cell death. The isoindole moiety can interact with proteins, inhibiting their activity and affecting cellular processes. These interactions are mediated through hydrogen bonding, van der Waals forces, and covalent modifications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of N-substituted phthalimides. Below is a comparative analysis with structurally analogous derivatives:

Table 1: Structural and Functional Comparison of Phthalimide Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
2-[(5-Chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione	5-Chloro-8-hydroxyquinolinylmethyl	~352.7*	Potential biological activity (inferred)
5,6-Dichloro-2-(2-hydroxyphenyl)-isoindoline-1,3-dione	2-Hydroxyphenyl	~306.1	Antimicrobial activity
2-(Quinolin-8-yl)-1H-isoindole-1,3(2H)-dione	Quinolin-8-yl	~276.3	Metal coordination (e.g., silver complexes)
2-[(5-Bromo-6-chloro-2-pyridinyl)methyl]-1H-isoindole-1,3(2H)-dione	5-Bromo-6-chloro-2-pyridinylmethyl	351.58	Research chemical (no specified application)
5-Hydroxy-1H-isoindole-1,3(2H)-dione	Hydroxy at position 5	163.13	Simpler scaffold; no substituents
Folpet (2-((trichloromethyl)thio)-1H-isoindole-1,3(2H)-dione)	Trichloromethylthio	296.4	Agricultural fungicide

*Estimated based on formula C₁₇H₁₀ClN₂O₃.

Key Observations:

Substituent Diversity: The target compound’s quinolinylmethyl group distinguishes it from simpler derivatives like 5-hydroxy-1H-isoindole-1,3(2H)-dione . The chlorine and hydroxy substituents may enhance polarity and hydrogen-bonding capacity compared to non-hydroxylated analogs (e.g., 2-(quinolin-8-yl)-1H-isoindole-1,3(2H)-dione) . Halogenation: Bromo- and chloro-substituted derivatives (e.g., the pyridinylmethyl compound in ) share halogen-driven electronic effects but differ in aromatic systems (quinoline vs. pyridine).

Biological and Chemical Activity: Compounds like 5,6-dichloro-2-(2-hydroxyphenyl)-isoindoline-1,3-dione exhibit antimicrobial activity, likely due to the hydroxyphenyl group’s role in membrane interaction . The target compound’s hydroxyquinolinyl group may similarly enhance bioactivity. The hydroxy group in the target compound could further stabilize such interactions.

Applications: Agricultural Use: Folpet’s trichloromethylthio group confers fungicidal properties, highlighting how substituents dictate application . The target compound’s lack of sulfur-based groups suggests divergent uses. Pharmaceutical Potential: Thalidomide analogs (e.g., lenalidomide) target cereblon in immunomodulation . The hydroxyquinolinyl group in the target compound may influence binding to similar targets, though this requires validation.

Research Findings and Implications

• Structural Insights: Crystallographic data for related compounds (e.g., 4-chloro-2-(quinolin-8-yl)-isoindoline-1,3-dione ) reveal planar phthalimide cores with substituents influencing packing and intermolecular interactions. The target compound’s hydroxy group may promote hydrogen-bonded networks, enhancing stability.
• Activity Gaps: While dichloro-substituted phthalimides show antimicrobial effects , the biological profile of the target compound remains uncharacterized.

Biological Activity

2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione, a compound known for its complex structure, integrates both quinoline and isoindole moieties. This compound has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound based on diverse scientific literature.

• Molecular Formula : C18H11ClN2O3
• Molecular Weight : 338.74 g/mol
• CAS Number : 61627-00-7

The biological activity of 2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione is primarily attributed to its ability to interact with biological macromolecules. The quinoline moiety can intercalate with DNA, disrupting its function and leading to apoptosis in cancer cells. The isoindole part can inhibit protein functions, affecting various cellular processes through hydrogen bonding and van der Waals interactions .

Anticancer Activity

Numerous studies have highlighted the anticancer properties of quinoline derivatives, including this compound. Its efficacy has been evaluated against various cancer cell lines:

Cell Line	Compound Concentration (µM)	IC50 Value (µM)	Reference
MCF-7 (Breast)	0.5 - 10	3.02
HCT116 (Colon)	0.5 - 10	2.5
SNU398 (Liver)	0.5 - 10	4.0

In a notable study, the compound exhibited significant cytotoxicity against MCF-7 breast cancer cells with an IC50 value comparable to doxorubicin, a standard chemotherapeutic agent .

Antimicrobial Activity

The compound has also shown promise as an antimicrobial agent. Quinoline derivatives are known for their broad-spectrum activity against bacteria and fungi:

Pathogen	Activity Type	MIC (µg/mL)	Reference
Staphylococcus aureus	Bactericidal	< 10
Escherichia coli	Bacteriostatic	< 15
Candida albicans	Antifungal	< 20

These findings indicate that the compound could be a valuable candidate in developing new antimicrobial therapies.

Case Studies

• Study on MCF-7 Cells : A detailed investigation was conducted to assess the cytotoxic effects of various quinoline derivatives on MCF-7 cells. The study revealed that compounds similar to 2-[(5-chloro-8-hydroxy-7-quinolinyl)methyl]-1H-isoindole-1,3(2H)-dione significantly inhibited cell proliferation and induced apoptosis through a mechanism involving cell cycle arrest .
• Antiviral Potential : In vitro studies demonstrated that certain derivatives of quinoline displayed antiviral activity against dengue virus serotype 2 (DENV2). Although specific data on this compound's antiviral efficacy is limited, it suggests a broader potential for similar structures in combating viral infections .